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Compound of Interest

Compound Name: Ethyl tiglate

Cat. No.: B033459

For immediate release: This document provides essential safety and logistical information for
the proper disposal of ethyl tiglate in a laboratory setting. Researchers, scientists, and drug
development professionals should adhere to these procedural guidelines to ensure safety and
compliance with regulations.

Ethyl tiglate, a flammable liquid with a characteristic fruity odor, requires careful handling and
disposal due to its hazardous properties. Improper disposal can lead to safety hazards,
including fire and environmental contamination. Adherence to established protocols is crucial
for maintaining a safe laboratory environment.

Key Properties of Ethyl Tiglate for Disposal
Consideration

The following table summarizes the essential physical and chemical properties of ethyl tiglate
that inform its proper disposal procedures. This data is critical for a comprehensive
understanding of its hazard profile.
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Property Value Citation
CAS Number 5837-78-5 [1]
Physical State Clear liquid [1]
Appearance Colorless to light yellow [1]

Flash Point 44 °C (111.2 °F) [1]
Incompatibiliies :;:J:sg oxidizing agents, strong e
Hazardous Decomposition Carbon monoxide, carbon o
Products dioxide

Oral, rat LD50 >5 g/kg [1]

Skin, rabbit LD50 >5 g/kg [1]

Operational and Disposal Plan

This section outlines the step-by-step methodology for the safe disposal of ethyl tiglate.

Waste Identification and Classification

o Hazardous Waste Determination: Any unused or contaminated ethyl tiglate is to be
considered a hazardous waste.[3] Chemical waste generators are responsible for
determining if a discarded chemical is classified as a hazardous waste according to EPA
guidelines (40 CFR Parts 261.3) and any applicable state and local regulations.[1]

o Characteristics: Ethyl tiglate is classified as a flammable liquid.[1][4][5]

Personal Protective Equipment (PPE)

o Standard PPE: Always wear appropriate personal protective equipment, including a lab coat,
gloves, and safety goggles, when handling ethyl tiglate waste.[6][7]

o Respiratory Protection: If there is a risk of inhalation, use a NIOSH/MSHA-approved
respirator.[1]
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Waste Collection and Storage

Container: Use a designated, properly labeled, and leak-proof container for collecting ethyl
tiglate waste.[8][9] Plastic containers are often preferred over glass to minimize the risk of
breakage.[9][10] The container must have a tight-fitting screw cap.[11]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "Ethyl Tiglate," the date of waste generation, the place of origin (e.qg.,
lab room number), and the Principal Investigator's name and contact information.[9] Do not
use abbreviations or chemical formulas on the label.[9]

Segregation: Store ethyl tiglate waste separately from incompatible materials, particularly
strong oxidizing agents and strong bases.[1][8]

Storage Location: Store the waste container in a designated satellite accumulation area that
is at or near the point of generation.[10] The storage area should be a well-ventilated, cool,
and dry place, away from sources of ignition such as heat, sparks, and open flames.[2][4][7]

Spill Management

Immediate Action: In the event of a spill, evacuate the area and remove all sources of
ignition.[4]

Cleanup: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1][7] Use
non-sparking tools for cleanup.[4]

Disposal of Spill Debris: The absorbent material and any contaminated items (e.g., gloves,
paper towels) must be placed in a suitable, sealed container and disposed of as hazardous
waste.[3][11]

Final Disposal Procedure

Professional Disposal: Ethyl tiglate waste must be disposed of through an approved
hazardous waste management program.[9] Do not dispose of ethyl tiglate down the drain or
in regular trash.[10][12]

Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for the pickup and disposal of the hazardous waste.[9][10]
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o Empty Containers: Empty containers that held ethyl tiglate must be managed carefully.
Triple-rinse the container with a suitable solvent. The rinsate must be collected and disposed
of as hazardous waste.[3][13] After triple-rinsing, the container can often be disposed of as
regular trash, but be sure to deface the label first.[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of ethyl tiglate.
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Caption: Workflow for the safe disposal of ethyl tiglate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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